Cas no 2140326-63-0 (2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride)

• Product Name: 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride
• CAS No: 2140326-63-0
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 5527729
• Update Time: 2025-05-20

2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride

• Inchi： 1S/C9H13NO.ClH/c1-7(2)9(11)8-5-3-4-6-10-8;/h3-7,9,11H,1-2H3;1H
• InChI Key： RNUAAGZSXURPED-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(O)C(C)C.Cl

Additional information on 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride

Comprehensive Guide to 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride (CAS No. 2140326-63-0): Properties, Applications, and Market Insights

2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride (CAS No. 2140326-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and alcohol functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride suppliers, CAS 2140326-63-0 applications, and synthesis methods for pyridine derivatives, reflecting its growing importance in modern chemistry.

The molecular structure of 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride combines a pyridine ring with a branched alcohol moiety, making it a versatile building block in medicinal chemistry. Its hydrochloride salt form enhances solubility and stability, which are critical factors for laboratory and industrial applications. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the relevance of such compounds, as they align with the demand for sustainable and efficient synthetic pathways.

One of the primary applications of CAS 2140326-63-0 is in the development of pharmaceutical intermediates. The compound's ability to act as a precursor for chiral ligands and catalysts has made it valuable in asymmetric synthesis, a field that has seen exponential growth due to its importance in producing enantiomerically pure drugs. Additionally, its pyridine-based structure is often explored in the design of central nervous system (CNS) therapeutics, addressing the rising demand for treatments targeting neurological disorders.

From a market perspective, the demand for 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride is driven by advancements in custom synthesis and contract research organizations (CROs). Companies specializing in high-purity chemical manufacturing are increasingly focusing on this compound to meet the needs of academic and industrial researchers. Furthermore, the integration of machine learning in chemical synthesis has optimized the production processes, reducing costs and improving yield—a topic frequently searched by professionals in the field.

In terms of safety and handling, 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from incompatible substances—are recommended. Researchers often inquire about CAS 2140326-63-0 safety data sheets (SDS) and handling protocols for pyridine derivatives, emphasizing the need for accurate and accessible information.

The future outlook for 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride is promising, particularly in the context of personalized medicine and targeted drug delivery systems. As the pharmaceutical industry shifts toward more tailored therapies, the role of specialized intermediates like this compound will continue to expand. Innovations in continuous flow chemistry and biocatalysis are also expected to influence its production and application, making it a compound to watch in the coming years.

For those seeking detailed technical data, 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These analytical methods ensure the compound's purity and identity, which are critical for research and development purposes. Common queries include NMR spectra of CAS 2140326-63-0 and HPLC methods for pyridine alcohols, underscoring the technical depth of interest in this molecule.

In summary, 2-Methyl-1-(pyridin-2-yl)propan-1-ol hydrochloride (CAS No. 2140326-63-0) is a multifaceted compound with broad applications in pharmaceuticals and chemical synthesis. Its relevance in drug discovery, catalysis, and material science positions it as a key player in advancing scientific and industrial innovation. By staying updated on the latest research and market trends, stakeholders can leverage its potential to drive progress in their respective fields.